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Compound of Interest

Compound Name: Benzofuran-2-carbonyl chloride

Cat. No.: B1581960 Get Quote

Benzofuran-2-carbonyl chloride is a valuable reagent in organic synthesis, widely utilized by

researchers in pharmaceutical and agrochemical development.[1] Its utility stems from the

reactive acyl chloride group attached to a benzofuran core, a privileged scaffold in medicinal

chemistry.[2] This structure allows for the straightforward introduction of the benzofuran-2-

carbonyl moiety into various molecules through reactions with nucleophiles, forming esters,

amides, and other derivatives.[1][2] However, the very reactivity that makes it a powerful

synthetic tool also imbues it with significant hazards. As an acyl chloride, it is inherently

corrosive and moisture-sensitive, demanding rigorous safety protocols and handling

procedures to mitigate risks of chemical burns, respiratory tract damage, and violent reactions.

This guide provides a comprehensive overview of the safety and handling protocols for

benzofuran-2-carbonyl chloride, grounded in established chemical safety principles. It is

designed to equip laboratory personnel with the knowledge to work with this compound safely,

moving beyond mere procedural steps to explain the causality behind each critical precaution.

Hazard Identification and Risk Assessment
A thorough understanding of the specific hazards associated with benzofuran-2-carbonyl
chloride is the foundation of safe laboratory practice. The primary risks are its corrosivity,

reactivity with water, and potential for causing severe irritation upon contact.
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A summary of the key physical and chemical properties of benzofuran-2-carbonyl chloride is

presented below. This data is essential for understanding its behavior under laboratory

conditions.

Property Value Source(s)

CAS Number 41717-28-6 [3]

Molecular Formula C₉H₅ClO₂ [1]

Molecular Weight 180.59 g/mol [4]

Appearance
White to light yellow or brown

crystalline solid/powder
[1][2][3]

Melting Point 53-57 °C [4]

Boiling Point 260.8 °C at 760 mmHg [3]

Reactivity
Moisture-sensitive; reacts with

water
[5]

GHS Hazard Profile
According to the Globally Harmonized System (GHS), benzofuran-2-carbonyl chloride is

classified with the following hazards:

H314 - Causes severe skin burns and eye damage: This is the primary hazard. As an acyl

chloride, it readily hydrolyzes upon contact with moisture (e.g., on skin or in eyes) to form

benzofuran-2-carboxylic acid and hydrochloric acid (HCl), causing immediate and severe

chemical burns.[5]

H319 - Causes serious eye irritation: Even minor exposure to the eyes can lead to significant

irritation and potential long-term damage.[4]

May be harmful if swallowed, inhaled, or absorbed through the skin.[1]

The corresponding GHS pictogram is the GHS07 (Exclamation Mark) for irritation, though the

corrosive nature implies a GHS05 (Corrosion) pictogram is also highly relevant.[4]
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Key Incompatibilities
To prevent dangerous reactions, benzofuran-2-carbonyl chloride must be stored and handled

away from incompatible materials. The principal incompatibility is with water and protic solvents

(e.g., alcohols), which will lead to a vigorous, exothermic reaction generating corrosive

hydrogen chloride gas.[5][6]

Other major incompatibilities include:

Strong Oxidizing Agents[5][7]

Strong Bases (e.g., Amines, Hydroxides)[6]

Metals[6]

Hierarchy of Controls: Engineering, Administrative,
and Personal
A multi-layered approach to safety, known as the hierarchy of controls, is essential. This

framework prioritizes the most effective measures first.
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Hierarchy of Controls for Benzofuran-2-carbonyl Chloride

Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative)

Engineering Controls
(Isolate people from hazard)

Most
Effective

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with gear)

Least
Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical risk.

Engineering Controls
These are the first and most effective line of defense as they physically separate the

researcher from the hazard.

Chemical Fume Hood: All handling of benzofuran-2-carbonyl chloride, including weighing,

transferring, and reaction setup, must be conducted inside a certified chemical fume hood.[6]

[8] This contains vapors and dust, preventing inhalation.
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Inert Atmosphere: For reactions and storage, using an inert atmosphere (e.g., nitrogen or

argon) is critical to prevent degradation of the compound by atmospheric moisture.[5][6]

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly.[9][10] Their location should be known to all personnel working in the area.

Administrative Controls
These are work practices and procedures that reduce the likelihood of exposure.

Standard Operating Procedures (SOPs): A detailed, written SOP for handling this compound

must be available and understood by all users.

Restricted Access: Work with benzofuran-2-carbonyl chloride should be restricted to

designated areas within the laboratory.

Training: All personnel must be trained on the specific hazards, handling procedures, and

emergency responses related to this chemical.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be worn at all times when handling the compound.
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles and a

full-face shield

Protects against splashes and

dust. A face shield is crucial

when handling larger

quantities.[6][11]

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended)

Provides a barrier against skin

contact. Check manufacturer's

glove compatibility charts.[11]

[12]

Body Protection Flame-resistant laboratory coat

Protects skin and personal

clothing from contamination.

[12]

Respiratory

Not typically required if used in

a fume hood. For spills or

emergencies, a NIOSH-

approved respirator with an

appropriate cartridge for acid

gases is necessary.

[6][7]

Safe Handling and Storage Protocols
Adherence to meticulous handling and storage procedures is non-negotiable.

Storage
Container: Store in the original, tightly sealed container.[11]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen).[5] Many suppliers package it

under inert gas.

Location: Keep in a cool, dry, and well-ventilated area designated for corrosive materials.[1]

[5] A freezer at -20°C is recommended for long-term stability.[13]

Segregation: Store away from incompatible materials, especially water, alcohols, bases, and

oxidizing agents.[5][6]
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Step-by-Step Weighing and Dispensing Protocol
This workflow minimizes exposure and prevents contamination.

Workflow: Safe Dispensing of Benzofuran-2-carbonyl Chloride

Start:
Don Full PPE

Prepare Fume Hood:
- Verify airflow

- Set up balance & tools
- Purge reaction vessel with N2/Ar

1. Setup Transfer Reagent:
- Move stock bottle into hood
- Allow to reach room temp

2. Introduce Weigh Solid:
- Quickly weigh into vessel

- Minimize air exposure

3. Dispense Seal & Purge:
- Tightly cap stock bottle
- Reseal reaction vessel

- Purge headspace with N2/Ar

4. Secure Decontaminate:
- Clean spatula/surfaces

- Dispose of waste

5. Cleanup End:
Return stock to storage

6. Conclude

Click to download full resolution via product page

Caption: Step-by-step protocol for safely dispensing the reagent.

Preparation: Before retrieving the chemical, ensure full PPE is worn and the chemical fume

hood is operational. Prepare all necessary equipment (spatulas, weigh boats, reaction

vessel) inside the hood.

Equilibration: Allow the sealed container to warm to room temperature before opening to

prevent condensation of atmospheric moisture inside the bottle.

Dispensing: Conduct the transfer quickly but carefully. Use a clean, dry spatula. Weigh the

solid directly into the reaction vessel under a positive pressure of inert gas if possible.

Sealing: Immediately and tightly cap the stock bottle. Parafilm or vinyl tape can be used to

further seal the cap for storage.

Cleanup: Decontaminate any surfaces or equipment that may have come into contact with

the chemical.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical to minimizing harm.

Exposure Response
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Exposure Route Immediate Action Follow-Up

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing.[11][12]

Seek immediate medical

attention.[5][11]

Eye Contact

Immediately flush eyes with

water for at least 15 minutes,

holding eyelids open. Remove

contact lenses if present and

easy to do.[1][14]

Seek immediate medical

attention.[11][15]

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen.

Seek immediate medical

attention.[11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.[5][14]

Seek immediate medical

attention.[5]

Spill Management
A spill of benzofuran-2-carbonyl chloride is a serious incident that requires a calm and

systematic response.
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Decision Tree: Spill Response

Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Location

Small Spill (in fume hood)

Small & Contained

Large Spill (outside hood)

Large or Uncontained

Contain with Absorbent
(Vermiculite, sand - NOT paper)

Call Emergency Services / EHS
Isolate the area

Neutralize Cautiously
(Sodium bicarbonate)

Collect Residue into
Hazardous Waste Container

Decontaminate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

